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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B3336620 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CHAPS, or 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate, is a zwitterionic,

non-denaturing detergent widely used in biochemical and molecular biology applications.[1][2]

Its unique properties make it highly effective for solubilizing membrane proteins and breaking

protein-protein interactions while preserving the native structure and function of the proteins.[1]

[3] This makes it an invaluable tool for applications such as protein extraction, cell lysis for

immunoprecipitation, and sample preparation for two-dimensional gel electrophoresis.[1][4][5]

These application notes provide a comprehensive, step-by-step guide to preparing CHAPS
hydrate buffer solutions.

Physicochemical Properties of CHAPS
A clear understanding of the physicochemical properties of CHAPS is essential for its effective

use in experiments.[1]
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Property Value Source(s)

Full Chemical Name

3-[(3-

Cholamidopropyl)dimethylamm

onio]-1-propanesulfonate

[1][4]

Molecular Weight 614.88 g/mol [1][4]

Appearance White crystalline powder [1][4]

Critical Micelle Conc. (CMC) 6 - 10 mM [1][4][6]

Aggregation Number 4 - 14 [1][4][6]

Micellar Molecular Weight ~6,150 Da [1][4][6]

Solubility in Water 50 mg/mL [1][5]

pH (100 g/L in H₂O) 6.0 [1]

Storage Temperature (Solid) Room Temperature [1][3][5]

Storage Temperature

(Solution)
2-8°C or -20°C for long-term [1][7][8]

Experimental Protocols
Below are protocols for preparing a 10% (w/v) CHAPS stock solution and a common 1X

CHAPS cell lysis buffer.

Protocol 1: Preparation of a 10% (w/v) CHAPS Stock Solution

This protocol describes the preparation of a concentrated stock solution that can be diluted to

the desired working concentration.[1]

Materials:

CHAPS powder (MW: 614.88 g/mol )[1]

Sterile deionized water (dH₂O)[2]

Sterile container[1]
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Procedure:

Weigh out 5 g of CHAPS powder.[1][2]

Add a small amount of sterile dH₂O to the powder and stir gently to dissolve. Avoid vigorous

shaking or stirring.[2][6]

Once dissolved, bring the final volume to 50 mL with sterile dH₂O.[1][2]

Store the 10% CHAPS stock solution at room temperature.[1][2]

Protocol 2: Preparation of a 1X CHAPS Cell Lysis Buffer

This protocol provides a common formulation for a CHAPS-based buffer used for non-

denaturing cell lysis.[1] The buffer should be prepared immediately before use.[6][8]

Materials:

10% (w/v) CHAPS Stock Solution (from Protocol 1) or a commercial 10X CHAPS Cell Extract

Buffer stock[1][8]

Milli-Q or other purified water[6][8]

Dithiothreitol (DTT)[1][6]

Phenylmethylsulfonyl fluoride (PMSF)[1][6]

Protease and phosphatase inhibitors (optional, but recommended)[1][9]

1X Final Buffer Composition:

50 mM PIPES/HCl, pH 6.5[1][6][8]

2 mM EDTA[1][6][8]

0.1% CHAPS[1][6][8]

5 mM DTT[1][6][8]
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1 mM PMSF[1][6][8]

Optional: Protease and Phosphatase Inhibitor Cocktail[1][9]

Procedure:

To prepare 10 mL of 1X buffer, begin with 9 mL of purified water.[1]

Add the appropriate volumes of stock solutions to achieve the final concentrations listed

above. For example, add 1 mL of a 10X CHAPS buffer stock.[1] If preparing from individual

components, ensure each component is fully dissolved before adding the next.

Immediately before use, add DTT to a final concentration of 5 mM.[1][6][8]

Add PMSF to a final concentration of 1 mM.[1][6][8]

If using, add the appropriate volume of protease and phosphatase inhibitor cocktails.[1][9]

Keep the prepared 1X CHAPS Lysis Buffer on ice.[9]

Mandatory Visualizations
Experimental Workflow for 1X CHAPS Buffer Preparation
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10% CHAPS Stock Solution 1X CHAPS Lysis Buffer (10 mL)

Weigh 5g CHAPS Powder

Dissolve in small amount of dH₂O

Bring to final volume of 50 mL with dH₂O

Store at Room Temperature

Start with 9 mL Purified Water

Add Buffer Components (PIPES, EDTA)

Add 1 mL of 10% CHAPS Stock

Add DTT (to 5 mM)

Add PMSF (to 1 mM)

Add Protease/Phosphatase Inhibitors (Optional)

Buffer is ready for use (Keep on ice)

Click to download full resolution via product page

Caption: Workflow for preparing 10% CHAPS stock and 1X lysis buffer.

Signaling Pathway Diagram (Example Application)
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Caption: CHAPS buffer in preserving protein interactions during cell lysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CH-APS Hydrate
Buffer Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3336620#step-by-step-guide-for-chaps-hydrate-
buffer-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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